Cas no 1803782-21-9 (3,5-Dibromo-2-(difluoromethoxy)benzyl chloride)

• Product Name: 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride
• CAS No: 1803782-21-9
• MF: C₈H₅Br₂ClF₂O
• MW: 350.3825070858
• CID: 4980613
• Update Time: 2025-07-21

3,5-Dibromo-2-(difluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride

• Inchi： 1S/C8H5Br2ClF2O/c9-5-1-4(3-11)7(6(10)2-5)14-8(12)13/h1-2,8H,3H2
• InChI Key： XJFFKLWCHOHBOY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CCl)=C1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride

Introduction to 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride (CAS No. 1803782-21-9) and Its Emerging Applications in Chemical Biology

The compound 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride (CAS No. 1803782-21-9) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising bromine substituents at the 3rd and 5th positions of the benzene ring and a difluoromethoxy group at the 2nd position—endow it with distinct chemical properties that make it a valuable tool for synthetic chemists and biologists alike.

From a structural perspective, the presence of both bromine atoms and a difluoromethoxy group introduces multiple reactive sites, enabling diverse functionalization strategies. The bromine atoms are particularly useful for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. Meanwhile, the difluoromethoxy group can serve as a protecting group or a handle for further derivatization, depending on the synthetic goals.

In recent years, this compound has garnered attention in the development of novel bioactive molecules. The combination of electron-withdrawing and electron-donating groups on the benzene ring creates a system that is highly tunable for modulating biological activity. For instance, researchers have explored its utility in generating kinase inhibitors, where the bromine atoms facilitate introduction of aryl groups that can interact with target proteins. Additionally, the difluoromethoxy moiety has been shown to enhance metabolic stability in drug candidates, a critical factor in pharmaceutical design.

One notable application of 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride is in the synthesis of fluorescent probes for cellular imaging. The bromine substituents allow for easy incorporation into larger aromatic systems via cross-coupling reactions, while the difluoromethoxy group can be modified to influence photophysical properties. Such probes are essential for studying dynamic processes within living cells, providing insights into protein-protein interactions and metabolic pathways.

The compound’s versatility also extends to material science applications. Its ability to undergo selective functionalization has been leveraged in designing advanced polymers with tailored properties. For example, researchers have utilized it as an intermediate in creating conductive polymers for use in organic electronics. The bromine atoms serve as anchors for further polymerization steps, while the difluoromethoxy group can be incorporated to modulate solubility or thermal stability.

From a synthetic chemistry standpoint, 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride exemplifies the power of multi-substituted aromatic compounds in enabling complex synthetic transformations. Its reactivity profile allows chemists to construct intricate molecular architectures with precision. This has been particularly valuable in drug discovery pipelines, where rapid access to structurally diverse libraries is essential for hit identification and optimization.

The compound’s role in medicinal chemistry has been further highlighted by its use as a building block for small-molecule drugs targeting neurological disorders. The presence of both bromine and difluoromethoxy groups provides multiple points of intervention for optimizing pharmacokinetic profiles. Recent studies have demonstrated its utility in generating ligands that modulate GABA receptor activity—a key target in treating conditions such as epilepsy and anxiety disorders.

In conclusion, 3,5-Dibromo-2-(difluoromethoxy)benzyl chloride (CAS No. 1803782-21-9) is a versatile compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic strategies, making it an indispensable tool for chemists and biologists seeking to develop novel bioactive molecules. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in drug discovery and material science.